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Compound of Interest

Compound Name: 1-Tricosene

CAS No.: 18835-32-0

Cat. No.: B103204

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Tricosene is a long-chain alkene with the chemical formula C23H46. While several isomers

exist, (9Z)-tricos-9-ene, commonly known as Muscalure, is the most scientifically and

commercially significant.[1] It is the primary sex pheromone produced by the female housefly

(Musca domestica) to attract males for mating.[1][2][3] Due to this biological activity, synthetic

(Z)-9-tricosene is widely used in integrated pest management programs as an attractant in

traps and baits to control housefly populations.[1][3][4][5] Its application minimizes the use of

broad-spectrum insecticides, offering a more targeted and environmentally conscious approach

to pest control.[6] Researchers also utilize high-purity (Z)-9-tricosene to study insect behavior,

chemical ecology, and olfactory receptor function.[2]

While other isomers like 1-tricosene (CAS 18835-32-0) exist[7][8], they lack the widespread

application and research focus of the (Z)-9 isomer. This document details the primary synthetic

routes for producing (Z)-9-tricosene for research and commercial purposes, with a focus on the

Wittig reaction, olefin metathesis, and alkyne-based methods.
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Synthetic Strategies & Data
The industrial production of (Z)-9-tricosene requires cost-effective, scalable, and

stereoselective synthetic methods.[9][10] The primary challenge lies in controlling the geometry

of the C9 double bond to favor the biologically active Z-isomer. The most common strategies

employed are the Wittig reaction, olefin metathesis, and the coupling of alkynes followed by

stereoselective reduction.

Wittig Reaction
The Wittig reaction is a robust and widely used method for alkene synthesis from an aldehyde

or ketone and a phosphorus ylide.[11][12][13] For (Z)-9-tricosene, this typically involves the

reaction of nonanal (a C9 aldehyde) with an ylide derived from a C14 phosphonium salt.[14]

The use of non-stabilized ylides under specific conditions, such as low temperatures and salt-

free preparations, generally favors the formation of the Z-alkene.[11][14]

Table 1: Quantitative Data for Wittig Synthesis of (Z)-9-Tricosene
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Parameter Details Source

Reactants

Nonanal (C9 Aldehyde) & n-

Tetradecyltriphenylphosphoniu

m bromide (C14 Phosphonium

Salt)

[14]

Base for Ylide Formation
Sodium amide (NaNH₂),

NaHMDS, KOtBu
[14]

Solvent
Anhydrous Tetrahydrofuran

(THF)
[14]

Reaction Temperature -78 °C to Room Temperature [14]

Typical Z/E Ratio ~97.5:2.5 (Z-selective) [15]

Overall Yield

Variable; can be low without

optimization due to multiple

steps

[9]

Key Byproduct
Triphenylphosphine oxide

(TPPO)
[14]

Olefin Metathesis
Olefin metathesis has emerged as a powerful alternative for constructing carbon-carbon double

bonds.[16][17][18] Z-selective cross-metathesis, using specific ruthenium or molybdenum

catalysts, can be employed to synthesize (Z)-9-tricosene.[6] This method can offer shorter

synthetic routes, particularly when starting from readily available unsaturated fatty acids or their

derivatives.[6][16]

Table 2: Quantitative Data for Olefin Metathesis Synthesis

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_Z_9_Tricosene_via_Wittig_Reaction.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_Z_9_Tricosene_via_Wittig_Reaction.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_Z_9_Tricosene_via_Wittig_Reaction.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_Z_9_Tricosene_via_Wittig_Reaction.pdf
https://www.researchgate.net/publication/37431829_A_new_stereoselective_synthesis_of_Z-9-tricosene_the_sex_attractant_of_the_common_housefly
https://www.quickcompany.in/patents/a-process-for-synthesis-of-z-9-tricosene
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_Z_9_Tricosene_via_Wittig_Reaction.pdf
https://sitem.herts.ac.uk/aeru/bpdb/Reports/477.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC5445882/
https://www.uwindsor.ca/people/jgreen/sites/uwindsor.ca.people.jgreen/files/asc-2007-349-121_enyne_metathesis_0.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3789658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3789658/
https://sitem.herts.ac.uk/aeru/bpdb/Reports/477.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Details Source

Reactants
Example: 1-Decene and 1-

Pentadecene (or derivatives)
[6]

Catalyst
Ruthenium-based Z-selective

catalysts
[6]

Catalyst Loading Typically 1-5 mol% [6]

Solvent
Dichloromethane (DCM) or

similar inert solvents
N/A

Reaction Temperature Room Temperature to 40 °C N/A

Typical Z-Selectivity >85% Z-isomer [6]

Typical Yield 70-80% [6]

Alkyne Coupling & Hydrogenation
This strategy involves creating the 23-carbon backbone by coupling two smaller fragments via

an alkyne, followed by a stereoselective reduction of the resulting triple bond to a Z-alkene.[10]

The key advantage is the potential for very high stereochemical purity, as the reduction of an

alkyne to a cis-alkene can be achieved with near-perfect selectivity using specific catalysts like

Lindlar's catalyst.[10]

Table 3: Quantitative Data for Alkyne Coupling & Hydrogenation
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Parameter Details Source

Reactants

An acetylide (e.g., from 1-

decyne) and a haloalkane

(e.g., 1-bromotridecane)

[10]

Coupling Conditions
Strong base (e.g., n-BuLi) in

an inert solvent (e.g., diglyme)
[10]

Intermediate 9-Tricosyne [10]

Reduction Catalyst
Lindlar's Catalyst (Pd/CaCO₃

poisoned with lead acetate)
[10]

Reduction Conditions
Hydrogen gas, petroleum ether

solvent
[10]

Z/E Ratio

Produces purely the cis-isomer

with no trans-isomer

contamination

[10]

Overall Yield

High; quantitative yield

reported for the hydrogenation

step

[10]

Experimental Protocols & Visualizations
Protocol 1: Synthesis of (Z)-9-Tricosene via Wittig
Reaction
This protocol is based on a Z-selective Wittig methodology.[14] All operations must be

conducted under a dry, inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

A. Preparation of the Phosphonium Ylide:

To a flame-dried, three-necked flask equipped with a magnetic stirrer and nitrogen inlet, add

n-tetradecyltriphenylphosphonium bromide (1.1 equivalents).

Add anhydrous tetrahydrofuran (THF) via cannula.
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Cool the suspension to -78 °C using a dry ice/acetone bath.

Slowly add a strong, non-nucleophilic base such as sodium bis(trimethylsilyl)amide

(NaHMDS) (1.0 equivalent).

Stir the mixture at -78 °C. The formation of the ylide is often indicated by a distinct color

change (typically orange or red).

B. Wittig Reaction:

While maintaining the ylide solution at -78 °C, slowly add a solution of nonanal (1.0

equivalent) in anhydrous THF dropwise. Ensure the internal temperature does not rise above

-70 °C.

After the addition is complete, stir the reaction mixture at -78 °C for 1 hour.

Allow the reaction to slowly warm to room temperature and continue stirring for an additional

1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the

aldehyde is consumed.

C. Work-up and Purification:

Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

Transfer the mixture to a separatory funnel and extract with a non-polar solvent like hexane

or diethyl ether (3x).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate

(MgSO₄).

Filter the solution and concentrate the solvent in vacuo.

The crude product contains (Z)-9-tricosene and the byproduct triphenylphosphine oxide

(TPPO). To remove the TPPO, pass the crude oil through a short plug of silica gel, eluting

with hexane. The non-polar (Z)-9-tricosene will elute while the more polar TPPO is retained.

[14]
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Collect the fractions containing the product and concentrate the solvent to yield purified

(Z)-9-tricosene. Confirm purity and isomeric ratio using GC-MS and NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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